Cas no 1805549-66-9 (5-(Difluoromethyl)-2-methoxy-3-methylpyridine-6-carboxylic acid)

• Product Name: 5-(Difluoromethyl)-2-methoxy-3-methylpyridine-6-carboxylic acid
• CAS No: 1805549-66-9
• MF: C₉H₉F₂NO₃
• MW: 217.169469594955
• CID: 4803875
• Update Time: 2025-06-16

5-(Difluoromethyl)-2-methoxy-3-methylpyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-2-methoxy-3-methylpyridine-6-carboxylic acid

• Inchi： 1S/C9H9F2NO3/c1-4-3-5(7(10)11)6(9(13)14)12-8(4)15-2/h3,7H,1-2H3,(H,13,14)
• InChI Key： PVMYSWICHBHUOS-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)O)=NC(=C(C)C=1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• XLogP3: 2
• Topological Polar Surface Area: 59.4

Additional information on 5-(Difluoromethyl)-2-methoxy-3-methylpyridine-6-carboxylic acid

Introduction to 5-(Difluoromethyl)-2-methoxy-3-methylpyridine-6-carboxylic Acid (CAS No. 1805549-66-9)

5-(Difluoromethyl)-2-methoxy-3-methylpyridine-6-carboxylic acid, with the CAS number 1805549-66-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the pyridine family, a class of heterocyclic aromatic compounds known for their diverse biological activities and industrial applications. The presence of multiple functional groups, including a difluoromethyl substituent, a methoxy group, and a methyl group, makes this compound a versatile intermediate in the synthesis of various pharmacologically active molecules.

The difluoromethyl group is particularly noteworthy due to its ability to enhance the metabolic stability and binding affinity of drug candidates. This feature has been extensively explored in the development of small-molecule inhibitors targeting various enzymes and receptors. Recent studies have highlighted the utility of difluoromethyl-substituted compounds in the design of antiviral and anticancer agents, where the fluorine atoms contribute to improved pharmacokinetic properties.

In addition to its structural significance, the methoxy and methyl groups in 5-(Difluoromethyl)-2-methoxy-3-methylpyridine-6-carboxylic acid contribute to its reactivity and compatibility with a wide range of synthetic transformations. These functional groups provide multiple sites for further chemical modification, enabling the creation of complex molecular architectures. Such flexibility is crucial in medicinal chemistry, where the optimization of drug-like properties often requires precise control over molecular structure.

The carboxylic acid moiety at the 6-position of the pyridine ring further enhances the compound's potential as a building block for pharmaceuticals. Carboxylic acids are well-known for their ability to participate in various chemical reactions, including esterification, amidation, and coupling reactions, which are fundamental in drug synthesis. This makes 5-(Difluoromethyl)-2-methoxy-3-methylpyridine-6-carboxylic acid a valuable intermediate in the preparation of more complex molecules.

Recent advancements in computational chemistry and machine learning have further accelerated the discovery and optimization of novel compounds like 5-(Difluoromethyl)-2-methoxy-3-methylpyridine-6-carboxylic acid. These tools allow researchers to predict the biological activity and pharmacokinetic properties of candidate molecules with high accuracy before they are synthesized in the laboratory. This approach has significantly reduced the time and cost associated with drug development, making it possible to identify promising candidates more efficiently.

The compound's potential applications extend beyond pharmaceuticals. Its unique structural features make it a useful precursor in agrochemical research, where similar pyridine derivatives are being explored for their herbicidal and pesticidal properties. The combination of a difluoromethyl group and other functional moieties can lead to compounds with enhanced efficacy and environmental stability.

In conclusion, 5-(Difluoromethyl)-2-methoxy-3-methylpyridine-6-carboxylic acid (CAS No. 1805549-66-9) represents a significant advancement in synthetic chemistry and drug discovery. Its versatile structure and functional groups make it an invaluable tool for researchers seeking to develop novel therapeutic agents. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in addressing complex medical challenges.